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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of

N,N-Diphenylacetamide, a compound of interest in various chemical and pharmaceutical

research fields. This document summarizes its core characteristics, synthesis, and safety

information, presented in a format tailored for scientific and research applications.

Core Physical and Chemical Properties
N,N-Diphenylacetamide is a white to light yellow crystalline solid.[1] Its fundamental properties

are summarized in the tables below, providing a ready reference for experimental and

developmental work.
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Property Value Reference

CAS Number 519-87-9 [1][2]

Molecular Formula C₁₄H₁₃NO [1][2]

Molecular Weight 211.26 g/mol [2][3]

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 100-103 °C [1][2][4][5][6]

Boiling Point 130 °C at 0.02 mm Hg [1][2][4][5]

Density (estimate) 1.0694 - 1.125 g/cm³ [2][4][5]

Refractive Index (estimate) 1.5780 - 1.609 [2][4]

pKa (predicted) -3.21 ± 0.50 [1][2]

LogP 3.37120 [4][5]

Spectroscopic Data
Spectrum Type Solvent / Method

Key Peaks /
Information

Reference

¹H NMR CDCl₃ (400 MHz) Available [4]

DMSO-d₆ (400 MHz,

60°C)
Available [4]

¹³C NMR DMSO-d₆ Available [4]

Infrared (IR) KBr disc Available [4]

Nujol mull Available [4]

Mass Spectrometry
Electron Ionization

(EI)
Available [3][4]

Chemical Structure
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The structure of N,N-Diphenylacetamide, featuring a central acetamide group bonded to two

phenyl rings, is crucial for understanding its reactivity and interactions.

Caption: Chemical structure of N,N-Diphenylacetamide.

Synthesis and Reactivity
N,N-Diphenylacetamide can be synthesized through the chloroacetylation of diphenylamine.

This reaction involves the treatment of diphenylamine with chloroacetyl chloride.[7]
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Caption: Workflow for the synthesis of a chloro-derivative of N,N-Diphenylacetamide.

N,N-Diphenylacetamide's N,N-disubstituted amide group allows it to act as a mono- or

bidentate ligand, forming four-membered chelate rings with metals like palladium(II).[1][2][5][8]

Experimental Protocols
Synthesis of 2-chloro-N,N-diphenylacetamide
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Materials: Diphenylamine, chloroacetyl chloride, toluene, crushed ice, ethanol.

Procedure:

Dissolve 0.04 M of diphenylamine in 200 ml of toluene.[7]

Add 0.04 M of chloroacetyl chloride to the solution.[7]

Reflux the reaction mixture for 4 hours.[7]

Pour the mixture into crushed ice.[7]

Allow the product to precipitate overnight.[7]

Filter the precipitate, wash it with cold water, and dry it.[7]

Recrystallize the crude product from ethanol to obtain pure 2-chloro-N,N-
diphenylacetamide.[7]

Note: Detailed experimental protocols for the determination of the physical properties listed in

the tables are not extensively available in the cited literature.

Safety and Handling
N,N-Diphenylacetamide is classified with the hazard codes Xi, indicating it is an irritant.[1][2]

Risk Statements: R36/37/38 - Irritating to eyes, respiratory system, and skin.[2][4]

Safety Statements: S26 - In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice. S37/39 - Wear suitable gloves and eye/face protection.[2]

Storage: Store below +30°C.[1][2][8]

Toxicity: It is considered moderately toxic by the intraperitoneal route. When heated to

decomposition, it emits toxic fumes of nitrogen oxides (NOx).[4]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[9]
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Conclusion
This technical guide provides a consolidated resource on the physical and chemical properties

of N,N-Diphenylacetamide. The structured data and diagrams are intended to support

researchers and professionals in their work with this compound. Further investigation into

detailed experimental methodologies for physical property determination is recommended for

specific application needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-DIPHENYLACETAMIDE CAS#: 519-87-9 [m.chemicalbook.com]

2. N,N-DIPHENYLACETAMIDE CAS#: 519-87-9 [amp.chemicalbook.com]

3. N,N-Diphenylacetamide | C14H13NO | CID 10615 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Page loading... [guidechem.com]

5. Acetamide,N,N-diphenyl- | CAS#:519-87-9 | Chemsrc [chemsrc.com]

6. N,N-Diphenylacetamide for synthesis 519-87-9 [sigmaaldrich.com]

7. Synthesis and antimicrobial activity of some new diphenylamine derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

8. N,N-DIPHENYLACETAMIDE | 519-87-9 [chemicalbook.com]

9. N,N-DIPHENYLACETAMIDE - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [N,N-Diphenylacetamide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-physical-and-
chemical-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b359580?utm_src=pdf-body
https://www.benchchem.com/product/b359580?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB9399848_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9399848_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diphenylacetamide
https://www.guidechem.com/dictionary/en/519-87-9.html
https://www.chemsrc.com/en/cas/519-87-9_586436.html
https://www.sigmaaldrich.com/SG/en/product/mm/820524
https://pmc.ncbi.nlm.nih.gov/articles/PMC4333634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4333634/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9399848.htm
https://www.chemicalbook.com/msds/n-n-diphenylacetamide.htm
https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-physical-and-chemical-properties
https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b359580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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